Cas no 1342601-29-9 (N-(prop-2-en-1-yl)oxolan-3-amine)

• Product Name: N-(prop-2-en-1-yl)oxolan-3-amine
• CAS No: 1342601-29-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 4590412
• PubChem ID: 63331555
• Update Time: 2025-06-08

N-(prop-2-en-1-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-en-1-yl)oxolan-3-amine

• Inchi： 1S/C7H13NO/c1-2-4-8-7-3-5-9-6-7/h2,7-8H,1,3-6H2
• InChI Key： FJNSXLGTIWOJCN-UHFFFAOYSA-N
• SMILES： O1CCC(NCC=C)C1

Additional information on N-(prop-2-en-1-yl)oxolan-3-amine

Recent Advances in the Study of 1342601-29-9 and N-(prop-2-en-1-yl)oxolan-3-amine in Chemical Biology and Pharmaceutical Research

The chemical compound 1342601-29-9 and its derivative N-(prop-2-en-1-yl)oxolan-3-amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the unique structural features of 1342601-29-9, which make it a promising candidate for further exploration. The compound's ability to interact with specific biological targets has been demonstrated in vitro, suggesting its potential as a lead compound in the development of new drugs. Meanwhile, N-(prop-2-en-1-yl)oxolan-3-amine, a derivative of 1342601-29-9, has shown notable activity in modulating key cellular pathways, making it a subject of interest for researchers focusing on targeted therapies.

One of the key findings in recent research involves the synthesis and optimization of 1342601-29-9 and its derivatives. Advanced synthetic methodologies have been employed to improve the yield and purity of these compounds, facilitating their use in preclinical studies. Additionally, computational modeling has been utilized to predict the binding affinity and selectivity of these molecules, providing valuable insights for further optimization.

In terms of biological activity, preliminary studies have indicated that N-(prop-2-en-1-yl)oxolan-3-amine exhibits promising effects in modulating specific enzymatic activities. These findings suggest potential applications in treating diseases where these enzymes play a critical role. Furthermore, the compound's pharmacokinetic properties have been evaluated, revealing favorable absorption and distribution profiles in animal models.

Despite these promising results, challenges remain in the development of 1342601-29-9 and N-(prop-2-en-1-yl)oxolan-3-amine as therapeutic agents. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. Nevertheless, the current research provides a solid foundation for further exploration and development of these compounds.

In conclusion, the latest research on 1342601-29-9 and N-(prop-2-en-1-yl)oxolan-3-amine highlights their potential as valuable tools in drug discovery and development. Continued investigation into their biological mechanisms and therapeutic applications is warranted to fully realize their potential in the pharmaceutical industry.